2-Propeneperoxoic acid, 3-carboxy-, 1-(1,1-dimethylethyl) ester, (2Z)-
2-Propeneperoxoic acid, 3-carboxy-, 1-(1,1-dimethylethyl) ester, (2Z)-
This solid peroxide is sensitive to heat. Storage of this material must be done so with stringent temperature control measures. Its explosion hazard is also mitigated by mixing the peroxide with an inert solid.
Brand Name:
Vulcanchem
CAS No.:
1931-62-0
VCID:
VC0156270
InChI:
InChI=1S/C8H12O5/c1-8(2,3)13-12-7(11)5-4-6(9)10/h4-5H,1-3H3,(H,9,10)
SMILES:
CC(C)(C)OOC(=O)C=CC(=O)O
Molecular Formula:
C8H12O5
Molecular Weight:
188.18 g/mol
2-Propeneperoxoic acid, 3-carboxy-, 1-(1,1-dimethylethyl) ester, (2Z)-
CAS No.: 1931-62-0
Main Products
VCID: VC0156270
Molecular Formula: C8H12O5
Molecular Weight: 188.18 g/mol
| CAS No. | 1931-62-0 |
|---|---|
| Product Name | 2-Propeneperoxoic acid, 3-carboxy-, 1-(1,1-dimethylethyl) ester, (2Z)- |
| Molecular Formula | C8H12O5 |
| Molecular Weight | 188.18 g/mol |
| IUPAC Name | 4-tert-butylperoxy-4-oxobut-2-enoic acid |
| Standard InChI | InChI=1S/C8H12O5/c1-8(2,3)13-12-7(11)5-4-6(9)10/h4-5H,1-3H3,(H,9,10) |
| Standard InChIKey | RQHGZNBWBKINOY-UHFFFAOYSA-N |
| Isomeric SMILES | CC(C)(C)OOC(=O)/C=C\C(=O)O |
| SMILES | CC(C)(C)OOC(=O)C=CC(=O)O |
| Canonical SMILES | CC(C)(C)OOC(=O)C=CC(=O)O |
| Physical Description | This solid peroxide is sensitive to heat. Storage of this material must be done so with stringent temperature control measures. Its explosion hazard is also mitigated by mixing the peroxide with an inert solid. WetSolid |
| Description | This solid peroxide is sensitive to heat. Storage of this material must be done so with stringent temperature control measures. Its explosion hazard is also mitigated by mixing the peroxide with an inert solid. |
| PubChem Compound | 16009 |
| Last Modified | Nov 11 2021 |
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